Cas no 1197193-27-3 (1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride)

• Product Name: 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride
• CAS No: 1197193-27-3
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD11656761
• CID: 2128771
• Update Time: 2025-05-20

1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride
• 1-Methyl-octahydropyrrolo[3,4-b]pyrrole DiHCl
• 1-Methyloctahydropyrrolo[3,4-b]pyrrole dihydrochloride
• SY003872
• SY003871
• AB1001772
• 1-Methyloctahydropyrrolo[3,4-b]pyrrole 2HCl
• (3aS,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole;dihydrochloride
• (3aR,6aR)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole;dihydrochloride
• 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride

• MDL： MFCD11656761
• Inchi： 1S/C7H14N2.2ClH/c1-9-3-2-6-4-8-5-7(6)9;;/h6-8H,2-5H2,1H3;2*1H
• InChI Key： RUMPYDQZJSJKTJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC2CNCC12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Topological Polar Surface Area: 15.3

Additional information on 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride

1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride

The compound 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride (CAS No. 1197193-27-3) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrrolidine derivatives, and has garnered attention due to its unique structural features and functional properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride is characterized by a fused bicyclic system, which consists of a pyrrole ring and a six-membered ring with one nitrogen atom. The methyl group substitution at the 1-position introduces steric and electronic effects that influence the compound's reactivity and stability. The presence of the dihydrochloride counterion further modulates its physical properties, such as solubility and crystallinity, making it suitable for various applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of hexahydropyrrolo[3,4-B]pyrrole derivatives in drug discovery. Researchers have demonstrated that these compounds exhibit potent bioactivity against various targets, including enzymes involved in neurological disorders and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride shows promising inhibitory activity against histone deacetylases (HDACs), which are key enzymes in epigenetic regulation. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride has also been explored for its role in catalysis. Its unique nitrogen-containing bicyclic structure enables it to act as a ligand in transition metal complexes, facilitating efficient catalytic cycles in organic synthesis. A 2022 article in *Nature Catalysis* described the use of this compound as a chiral ligand in asymmetric hydrogenation reactions, achieving high enantioselectivity for the production of chiral pharmaceutical intermediates.

The synthesis of 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemistry. A common approach involves the cyclization of amino alcohols under acidic conditions, followed by methyl substitution and protonation to yield the final dihydrochloride salt. Recent optimizations in this synthesis pathway have improved yields and reduced reaction times, making it more amenable to large-scale production.

From an environmental perspective, the development of sustainable synthetic methods for hexahydropyrrolo[3,4-B]pyrrole derivatives is a growing area of research. Scientists are exploring green chemistry approaches, such as using renewable feedstocks and enzymatic catalysis, to minimize the ecological footprint of their production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 1-Methyl-hexahydropyrrolo[3,4-B]pyrrole dihydrochloride (CAS No. 1197193-27-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.